Cas no 1802338-36-8 (5-Bromo-2,4-difluoropyridine)

• Product Name: 5-Bromo-2,4-difluoropyridine
• CAS No: 1802338-36-8
• MF: C₅H₂BrF₂N
• MW: 193.976887226105
• MDL: MFCD26516989
• CID: 4705468
• PubChem ID: 121230177
• Update Time: 2025-11-02

5-Bromo-2,4-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-difluoropyridine
• DB-219354
• F53629
• 1802338-36-8
• EN300-243432

• MDL： MFCD26516989
• Inchi： 1S/C5H2BrF2N/c6-3-2-9-5(8)1-4(3)7/h1-2H
• InChI Key： AXOIBPXBTQZCMC-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1F)F

Computed Properties

• Exact Mass: 192.93387g/mol
• Monoisotopic Mass: 192.93387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-Bromo-2,4-difluoropyridine

5-Bromo-2,4-difluoropyridine (CAS 1802338-36-8): A Versatile Building Block in Modern Chemistry

5-Bromo-2,4-difluoropyridine (CAS 1802338-36-8) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This brominated difluoropyridine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel drug candidates and crop protection agents.

The unique structural features of 5-Bromo-2,4-difluoropyridine make it an excellent building block for medicinal chemistry. The presence of both bromine and fluorine atoms at specific positions on the pyridine ring allows for selective functionalization through various cross-coupling reactions, including Suzuki, Stille, and Buchwald-Hartwig couplings. Researchers frequently search for "5-Bromo-2,4-difluoropyridine synthesis" and "CAS 1802338-36-8 applications" as this compound continues to show promise in multiple therapeutic areas.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their importance in developing kinase inhibitors and antiviral compounds. The 2,4-difluoropyridine scaffold is particularly valuable in drug discovery, as evidenced by its incorporation into several clinical candidates. Many researchers are investigating "5-Bromo-2,4-difluoropyridine price" and "where to buy 5-Bromo-2,4-difluoropyridine" as its applications expand.

The physical properties of 5-Bromo-2,4-difluoropyridine (CAS 1802338-36-8) include a molecular weight of 209.99 g/mol and a characteristic appearance as a white to off-white crystalline powder. Its solubility profile makes it suitable for various organic transformations, with good solubility in common organic solvents like DCM, THF, and DMF. These properties contribute to its popularity in "pharmaceutical intermediate synthesis" and "organofluorine chemistry" applications.

From a synthetic chemistry perspective, 5-Bromo-2,4-difluoropyridine offers multiple advantages. The bromine atom serves as an excellent leaving group for metal-catalyzed cross-coupling reactions, while the fluorine atoms provide metabolic stability to the resulting compounds. This dual functionality explains why searches for "5-Bromo-2,4-difluoropyridine reactivity" and "CAS 1802338-36-8 derivatives" have increased significantly in scientific literature databases.

The applications of 5-Bromo-2,4-difluoropyridine extend beyond pharmaceuticals. In material science, this compound serves as a precursor for fluorinated liquid crystals and electronic materials. The growing interest in "fluorinated heterocycles for OLEDs" has further boosted the relevance of this compound in advanced material development.

Quality control of 5-Bromo-2,4-difluoropyridine (CAS 1802338-36-8) typically involves HPLC analysis to ensure high purity (>98%), which is crucial for its applications in sensitive synthetic routes. Manufacturers and researchers often inquire about "5-Bromo-2,4-difluoropyridine purity" and "analytical methods for CAS 1802338-36-8" to meet stringent research requirements.

Storage and handling of 5-Bromo-2,4-difluoropyridine require standard precautions for organobromine compounds. It should be kept in a cool, dry place away from strong oxidizing agents. The compound's stability under various conditions is frequently searched as "5-Bromo-2,4-difluoropyridine stability" and "CAS 1802338-36-8 storage conditions".

Recent patent literature reveals growing interest in 5-Bromo-2,4-difluoropyridine as a key intermediate for cancer therapeutics, particularly in the development of tyrosine kinase inhibitors. This has led to increased searches for "5-Bromo-2,4-difluoropyridine in drug discovery" and "CAS 1802338-36-8 patent applications" among medicinal chemists.

The global market for fluorinated pyridine derivatives like 5-Bromo-2,4-difluoropyridine is expected to grow steadily, driven by the pharmaceutical industry's demand for novel synthetic building blocks. Market analysts frequently track "5-Bromo-2,4-difluoropyridine market trends" and "CAS 1802338-36-8 suppliers" to understand the evolving landscape of fine chemical intermediates.

In conclusion, 5-Bromo-2,4-difluoropyridine (CAS 1802338-36-8) represents a versatile and increasingly important compound in modern chemical research. Its unique combination of bromine and fluorine substituents on the pyridine ring makes it invaluable for pharmaceutical development, material science, and specialty chemical synthesis. As research continues to uncover new applications, this compound will likely maintain its status as a sought-after building block in organic synthesis.